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Compound of Interest

Compound Name: Cinnamtannin D2

CAS No.: 97233-47-1

Cat. No.: B12089259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinnamtannin D2 is a naturally occurring A-type proanthocyanidin tetramer found in plants of

the Cinnamomum genus, such as Cinnamomum sieboldii and Cinnamomum burmannii[1].

Proanthocyanidins are a class of polyphenolic compounds known for a wide range of biological

activities. This technical guide provides a summary of the available spectroscopic data for

Cinnamtannin D2, including its mass spectrometry characteristics. Due to the absence of a

complete, publicly available set of assigned ¹H and ¹³C NMR data for Cinnamtannin D2, this

guide presents representative data based on its constituent units and closely related

proanthocyanidins. Furthermore, it outlines typical experimental protocols for the isolation and

characterization of such compounds and proposes a conceptual signaling pathway based on

the known biological activities of related cinnamtannins.

Chemical Structure and Properties
IUPAC Name: (1R,5R,6R,7S,13R,21R)-5,13-bis(3,4-dihydroxyphenyl)-7-[(2R,3S)-2-(3,4-

dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-16-[(2R,3R,4R)-2-(3,4-
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dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-4,12,14-

trioxapentacyclo[11.7.1.0²,¹¹.0³,⁸.0¹⁵,²⁰]henicosa-2(11),3(8),9,15,17,19-hexaene-

6,9,17,19,21-pentol

Molecular Formula: C₆₀H₄₈O₂₄[1]

Molecular Weight: 1153.0 g/mol [1]

Exact Mass: 1152.25355239 Da[1]

Spectroscopic Data
Mass Spectrometry (MS)
High-resolution mass spectrometry (HR-MS) is a critical tool for the characterization of complex

proanthocyanidins like Cinnamtannin D2.

Parameter Value Reference

Molecular Formula C₆₀H₄₈O₂₄ [1]

Calculated Exact Mass 1152.25355239 [1]

Observed Ion (Positive Mode) [M+H]⁺, [M+Na]⁺ Representative

Observed Ion (Negative Mode) [M-H]⁻ Representative

Note: The observed ions are representative for this class of compounds and may vary

depending on the ionization source and conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A complete set of assigned ¹H and ¹³C NMR data for Cinnamtannin D2 is not readily available

in the public domain. The following tables present representative chemical shifts for the key

structural units (epicatechin and catechin) that constitute Cinnamtannin D2. These values are

based on published data for related proanthocyanidins and may vary slightly in the complete

structure of Cinnamtannin D2 due to intermolecular interactions and conformational effects.

Table 2.1: Representative ¹H NMR Chemical Shifts (in ppm)
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Proton Epicatechin Unit Catechin Unit

H-2 ~ 4.8-5.2 ~ 4.5-4.9

H-3 ~ 4.0-4.4 ~ 3.8-4.2

H-4 ~ 3.8-4.2 ~ 2.5-2.9 (dd)

H-6 ~ 5.9-6.1 ~ 5.8-6.0

H-8 ~ 5.9-6.1 ~ 5.8-6.0

H-2' ~ 6.8-7.2 ~ 6.7-7.1

H-5' ~ 6.7-7.0 ~ 6.6-6.9

H-6' ~ 6.8-7.2 ~ 6.7-7.1

Note: Chemical shifts are typically recorded in deuterated solvents such as acetone-d₆,

methanol-d₄, or DMSO-d₆. The exact chemical shifts and coupling constants will depend on the

solvent and the specific linkages within the tetrameric structure.

Table 2.2: Representative ¹³C NMR Chemical Shifts (in ppm)
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Carbon Epicatechin Unit Catechin Unit

C-2 ~ 79-82 ~ 81-84

C-3 ~ 66-69 ~ 67-70

C-4 ~ 28-32 ~ 27-31

C-4a ~ 100-103 ~ 99-102

C-5 ~ 155-158 ~ 154-157

C-6 ~ 95-98 ~ 94-97

C-7 ~ 155-158 ~ 154-157

C-8 ~ 96-99 ~ 95-98

C-8a ~ 154-157 ~ 153-156

C-1' ~ 131-133 ~ 130-132

C-2' ~ 114-117 ~ 113-116

C-3' ~ 144-147 ~ 143-146

C-4' ~ 144-147 ~ 143-146

C-5' ~ 115-118 ~ 114-117

C-6' ~ 118-121 ~ 117-120

Note: The chemical shifts for carbons involved in inter-unit linkages (e.g., C4-C8, C2-O-C7) will

differ significantly from the monomeric values.

Experimental Protocols
The following sections describe generalized experimental protocols for the isolation and

spectroscopic analysis of Cinnamtannin D2 from plant material, based on established

methods for proanthocyanidin research.

Isolation of Cinnamtannin D2
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Caption: General workflow for the isolation of Cinnamtannin D2.

Extraction: Powdered and dried bark of Cinnamomum species is typically extracted with an

aqueous organic solvent, such as 70% acetone, at room temperature.

Concentration and Partitioning: The crude extract is concentrated under reduced pressure to

remove the organic solvent. The resulting aqueous suspension is then partitioned against a

series of organic solvents of increasing polarity (e.g., hexane, dichloromethane, ethyl
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acetate) to remove lipids and other less polar compounds. The proanthocyanidin-rich fraction

is typically found in the ethyl acetate layer.

Column Chromatography: The ethyl acetate fraction is subjected to column chromatography

on Sephadex LH-20, eluting with a solvent system such as ethanol or methanol. This step

separates compounds based on their size and polarity.

Preparative HPLC: Fractions containing oligomeric proanthocyanidins are further purified by

preparative reversed-phase high-performance liquid chromatography (RP-HPLC) on a C18

column. A gradient elution with water and acetonitrile or methanol, often with a small amount

of acid (e.g., 0.1% formic acid), is used to achieve high purity.

Spectroscopic Analysis
Mass Spectrometry: High-resolution mass spectra are typically acquired using an

electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer. Samples are dissolved in a suitable solvent like methanol or acetonitrile.

NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra are recorded on a

high-field NMR spectrometer (e.g., 500 MHz or higher). Samples are dissolved in a

deuterated solvent (e.g., acetone-d₆, methanol-d₄). Chemical shifts are referenced to the

residual solvent signals.

Conceptual Signaling Pathway
While specific signaling pathways for Cinnamtannin D2 have not been fully elucidated, based

on the known activities of related proanthocyanidins, a conceptual pathway can be proposed.

Many proanthocyanidins exhibit antioxidant and anti-inflammatory properties.
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Caption: Conceptual antioxidant and anti-inflammatory pathway.

Cinnamtannin D2, as a potent antioxidant, is likely to exert its effects by directly scavenging

reactive oxygen species (ROS). This reduction in oxidative stress can, in turn, inhibit the

activation of pro-inflammatory transcription factors such as NF-κB. The inhibition of the NF-κB

signaling cascade would lead to a downregulation of inflammatory gene expression, resulting in

an anti-inflammatory response.

Conclusion
Cinnamtannin D2 is a complex natural product with potential for further investigation in drug

development. This guide provides a summary of its known spectroscopic properties and

outlines standard methodologies for its study. The lack of a complete public NMR dataset

highlights the need for further research to fully characterize this and other related

proanthocyanidins. The proposed conceptual signaling pathway provides a framework for

future studies into its biological mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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